Cas no 898433-03-9 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide
• CAS No: 898433-03-9
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 5482387
• Update Time: 2025-07-25

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(2,5-dimethylphenyl)oxamide
• Ethanediamide, N1-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-furanyl)ethyl]-N2-(2,5-dimethylphenyl)-
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide

• Inchi： 1S/C24H25N3O3/c1-16-9-10-17(2)19(14-16)26-24(29)23(28)25-15-21(22-8-5-13-30-22)27-12-11-18-6-3-4-7-20(18)27/h3-10,13-14,21H,11-12,15H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： DOMWPOAMVRHYSN-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)(=O)C(NC1=CC(C)=CC=C1C)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide

Comprehensive Analysis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide (CAS No. 898433-03-9)

The compound N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide, identified by its CAS No. 898433-03-9, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of indole and furan moieties, coupled with a dimethylphenyl group, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide has surged, driven by their versatility in medicinal chemistry. The indole ring, a common feature in many natural products, is known for its role in modulating neurotransmitter activity, while the furan ring contributes to the compound's stability and reactivity. This dual functionality positions the compound as a potential lead for central nervous system (CNS) therapeutics, a hot topic in current drug discovery.

The synthesis of CAS No. 898433-03-9 involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for sustainable chemistry practices. These advancements align with the broader industry shift toward green chemistry, a trend highly searched by professionals and academics alike.

From a pharmacological perspective, preliminary studies suggest that N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide exhibits notable binding affinity to specific receptors, sparking interest in its potential for treating neurodegenerative diseases. This aligns with the increasing public focus on brain health and cognitive enhancement, topics frequently queried in search engines. Its mechanism of action, though not fully elucidated, is hypothesized to involve modulation of enzyme activity or signal transduction pathways.

Beyond pharmaceuticals, the compound's structural complexity and functional groups make it a subject of interest in material science. Its potential applications in organic electronics and catalysis are under investigation, reflecting the interdisciplinary nature of modern chemical research. Searches for advanced materials and smart polymers often intersect with discussions about such multifunctional molecules.

Quality control and analytical characterization of CAS No. 898433-03-9 are critical for its successful application. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. These methods are frequently searched by laboratory professionals seeking best practices in analytical chemistry.

In summary, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-N'-(2,5-dimethylphenyl)ethanediamide represents a fascinating intersection of organic synthesis, pharmacology, and materials science. Its CAS No. 898433-03-9 serves as a unique identifier for researchers exploring its diverse potential. As the scientific community continues to uncover its properties, this compound is poised to play a significant role in addressing some of the most pressing challenges in healthcare and technology.